Cas no 34604-42-7 (Benzoic acid, 4-[(dipropylamino)sulfonyl]-2-hydroxy-)
34604-42-7 structure
Product Name:Benzoic acid, 4-[(dipropylamino)sulfonyl]-2-hydroxy-
CAS No:34604-42-7
MF:C13H19NO5S
MW:301.358662843704
CID:1469292
PubChem ID:20071705
Update Time:2025-04-20
Benzoic acid, 4-[(dipropylamino)sulfonyl]-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 4-[(dipropylamino)sulfonyl]-2-hydroxy-
- 4-(dipropylsulfamoyl)-2-hydroxybenzoic acid
- SCHEMBL9796305
- DB-412021
- DTXSID10602130
- 34604-42-7
- 4-[(Dipropylamino)sulfonyl]-2-hydroxybenzoic acid
-
- Inchi: 1S/C13H19NO5S/c1-3-7-14(8-4-2)20(18,19)10-5-6-11(13(16)17)12(15)9-10/h5-6,9,15H,3-4,7-8H2,1-2H3,(H,16,17)
- InChI Key: FJRTZGPMJBKGCD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C(=O)O)=C(C=1)O)(N(CCC)CCC)(=O)=O
Computed Properties
- Exact Mass: 301.09847
- Monoisotopic Mass: 301.09839388g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 7
- Complexity: 411
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 103Ų
Experimental Properties
- PSA: 94.91
Benzoic acid, 4-[(dipropylamino)sulfonyl]-2-hydroxy- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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